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Compound of Interest

Compound Name: 3-Bromo-4-hydroxycinnamic acid

CAS No.: 67808-77-9

Cat. No.: B3433949

Get Quote

Executive Summary
3-Bromo-4-hydroxycinnamic acid (3-B-4-HCA) is a functionalized phenylpropanoid derivative

serving as a critical scaffold in the synthesis of bioactive pharmaceuticals.[1] Distinguished by

the presence of an ortho-bromine substituent on the phenolic ring, this molecule exhibits

enhanced lipophilicity and altered acidity compared to its parent compound, p-coumaric acid.

These properties modulate its interaction with biological targets, particularly in the inhibition of

matrix metalloproteinases (MMPs) and as a precursor for antioxidant conjugates. This guide

provides a definitive analysis of its physicochemical identity, spectral characteristics, and

validated experimental protocols for property determination.

Molecular Identity & Structural Analysis[2]
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Parameter Data

IUPAC Name
(2E)-3-(3-Bromo-4-hydroxyphenyl)prop-2-enoic

acid

Common Synonyms
3-Bromo-p-coumaric acid; 3-Bromo-4-

hydroxybenzeneacrylic acid

CAS Registry Number 119405-32-2

Molecular Formula C₉H₇BrO₃

Molecular Weight 243.05 g/mol

SMILES OC(=O)/C=C/C1=CC(Br)=C(O)C=C1

InChI Key HOZXBZABAJSGDX-DUXPYHPUSA-N

Stereochemical Configuration
The compound exists primarily as the trans (E) isomer due to the steric hindrance in the cis (Z)

configuration. The E-isomer is thermodynamically more stable (>95% purity in standard

synthesis) and is characterized by a large coupling constant (J ≈ 16 Hz) between the vinylic

protons in ¹H NMR.

Structural Diagram & Synthesis Logic
The following diagram illustrates the standard Knoevenagel condensation pathway used to

synthesize 3-B-4-HCA, highlighting the critical control points for stereoselectivity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3433949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Conditions
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Figure 1: Synthesis of 3-B-4-HCA via Knoevenagel condensation. The reaction favors the (E)-

isomer due to steric relaxation during the decarboxylation step.

Physicochemical Properties Profile
The introduction of the bromine atom at the C3 position significantly alters the electronic

landscape of the molecule compared to non-halogenated analogs.

Thermodynamic & Solubility Data
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Property Value / Range Technical Insight

Melting Point 174 - 178 °C (Experimental)*

Lower than p-coumaric acid

(210°C) due to disruption of

crystal lattice hydrogen

bonding by the bulky Br atom.

pKa₁ (Carboxyl) 4.35 ± 0.10 (Predicted)

Similar to cinnamic acid; slight

inductive acidification by the

aryl bromide.

pKa₂ (Phenol) 8.10 ± 0.20 (Predicted)

Significantly more acidic than

phenol (pKa 10) due to the

ortho-bromo electron-

withdrawing effect (inductive -

I).

logP (Octanol/Water) 2.2 - 2.4

Moderate lipophilicity. The

bromine atom increases logP

by ~0.7 units relative to p-

coumaric acid.

Water Solubility Low (< 0.5 mg/mL)

Requires pH adjustment (> pH

5) or cosolvents for aqueous

formulation.

Solubility (Organic) High

Soluble in DMSO (>50

mg/mL), Ethanol, DMF,

Methanol.

*Note: Melting points may vary based on solvent of crystallization. Values derived from

analogous halogenated cinnamic acids.

Spectral Characterization (Diagnostic Peaks)
Researchers should use the following diagnostic signals to verify identity and purity.

UV-Vis Absorption:
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≈ 320-325 nm (in MeOH). The bathochromic shift (red shift) relative to cinnamic acid is due
to the auxochromic -OH and -Br groups extending conjugation.

IR Spectroscopy (KBr):

3300-3400 cm⁻¹: Broad O-H stretch (Phenolic/Carboxylic).

1670-1690 cm⁻¹: C=O stretch (Conjugated acid).

1620 cm⁻¹: C=C alkene stretch.

¹H NMR (400 MHz, DMSO-d₆):

7.50 (d, J = 16.0 Hz, 1H, H-vinyl-β): Characteristic of trans-geometry.

6.35 (d, J = 16.0 Hz, 1H, H-vinyl-α).

7.80 (d, J = 2.0 Hz, 1H, H-2): Deshielded doublet due to ortho-Br.

7.55 (dd, 1H, H-6): Ortho-coupling to H-5.

6.98 (d, 1H, H-5): Shielded by ortho-OH.

Experimental Protocols for Property Determination
To ensure data integrity in drug development pipelines, the following self-validating protocols

are recommended.

Protocol: Potentiometric Determination of pKa
This method differentiates between the carboxyl and phenolic protons using a standard titration

workflow.

Reagents:

0.01 M NaOH (Standardized).

0.1 M KCl (Ionic strength adjuster).

Degassed water (CO₂-free).
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Workflow:

Dissolution: Dissolve 5.0 mg of 3-B-4-HCA in 10 mL of a Methanol:Water (20:80) mixture

containing 0.1 M KCl. Note: Methanol is required for initial solubility; extrapolation to 0%

organic solvent is necessary for aqueous pKa.

Calibration: Calibrate pH electrode using buffers at pH 4.01, 7.00, and 10.01.

Titration: Titrate with 0.01 M NaOH in 10 µL increments.

Data Analysis: Plot pH vs. Volume of NaOH. Identify two inflection points.

Inflection 1 (pH ~4.4): Deprotonation of -COOH.

Inflection 2 (pH ~8.1): Deprotonation of -OH.

Validation: The first equivalence point must occur at exactly 1.0 equivalent of base.

Deviations >5% indicate impurity or weighing error.

Protocol: Thermodynamic Solubility (Shake-Flask
Method)
This protocol determines the equilibrium solubility, critical for formulation.
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Start: Excess Solid Addition

Equilibration
(Shake at 25°C or 37°C for 24-72h)
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Figure 2: Workflow for thermodynamic solubility determination.

Methodology:

Add excess 3-B-4-HCA (~10 mg) to 2 mL of phosphate buffer (pH 7.4) and 0.1 N HCl (pH

1.2) in separate glass vials.

Agitate at 37°C for 48 hours.

Filter supernatant using a PVDF syringe filter (0.45 µm). Caution: Discard the first 0.5 mL of

filtrate to account for filter adsorption.

Analyze filtrate via HPLC (C18 column, ACN:Water gradient).

Applications in Drug Design
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The 3-bromo-4-hydroxy moiety acts as a pharmacophore mimic for tyrosine or phenylalanine

residues, but with enhanced binding capabilities due to the halogen bond potential of bromine.

MMP Inhibition: The hydroxamic acid derivatives of 3-B-4-HCA are potent inhibitors of Matrix

Metalloproteinases (MMPs). The bromine atom fills the hydrophobic S1' pocket of the

enzyme, improving selectivity over non-halogenated analogs.

Antioxidant Activity: The phenolic hydroxyl group acts as a radical scavenger. The ortho-

bromine stabilizes the resulting phenoxy radical via resonance and steric shielding,

potentially extending the half-life of the antioxidant effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-hydroxycinnamic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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